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Compound of Interest

Compound Name: Acyline

Cat. No.: B1665008 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide to the preparation and in vivo application of

Acyline, a potent gonadotropin-releasing hormone (GnRH) antagonist. Acyline, a peptide

analogue of GnRH, acts by competitively inhibiting GnRH receptors in the pituitary gland,

leading to a rapid and sustained decrease in the secretion of luteinizing hormone (LH) and

follicle-stimulating hormone (FSH).[1] This, in turn, suppresses the production of testosterone

and other sex steroids.[2][3]

These protocols and notes are intended to facilitate the effective use of Acyline in preclinical

research settings.

Mechanism of Action: GnRH Antagonism
Acyline exerts its physiological effects by competitively binding to GnRH receptors on pituitary

gonadotrope cells. This binding prevents the endogenous GnRH from stimulating the release of

LH and FSH, thereby interrupting the hypothalamic-pituitary-gonadal (HPG) axis. The result is

a dose-dependent suppression of gonadotropins and sex hormones.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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